2-methyl-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

Specification

• Molecular Formula: C16H10F3N5O2
• Molecular Weight: 361.28 g/mol
• IUPAC Name: 4-methyl-11-[3-(trifluoromethoxy)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• Standard InChI: InChI=1S/C16H10F3N5O2/c1-9-21-15-20-8-12-13(24(15)22-9)5-6-23(14(12)25)10-3-2-4-11(7-10)26-16(17,18)19/h2-8H,1H3
• Standard InChI Key: JQINLYQQAJCTMU-UHFFFAOYSA-N
• SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=CC=C4)OC(F)(F)F
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=CC=C4)OC(F)(F)F

Introduction

2-methyl-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e]124triazolo[1,5-a]pyrimidin-6(7H)-one is a complex heterocyclic compound with a unique structure that combines a pyridine ring fused with a triazole and pyrimidine moiety. Its molecular formula is C16H10F3N5O2, and it has a molecular weight of 361.28 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be attributed to its intricate structure and the presence of a trifluoromethoxy group.

Synthesis and Chemical Reactivity

The synthesis of such complex heterocyclic compounds typically involves multi-step reactions. While specific synthesis details for this compound are not widely reported, similar compounds often require careful selection of starting materials and conditions to achieve high yields. The presence of multiple functional groups allows for various chemical modifications, which can be crucial for enhancing biological activity or synthesizing derivatives with specific properties.

Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Biological Activity
2-methyl-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e]triazolo[1,5-a]pyrimidin-6(7H)-one	C16H10F3N5O2	361.28	Potential pharmaceutical applications
2-methyl-7-[2-(trifluoromethyl)phenyl]pyrido[3,4-e]triazolo[1,5-a]pyrimidin-6(7H)-one	C16H10F3N5O	345.28	Potential in drug discovery due to trifluoromethyl group
8-methyl-7-[3-(trifluoromethyl)phenyl]pyrido[3,4-e]triazolo[1,5-a]pyrimidin-6(7H)-one	C16H10F3N5O	345.28	Similar structural features, potential biological activities